6-Hydroxy-7-methyl-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one

• IUPAC Name: (2Z)-6-hydroxy-7-methyl-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C19H18O6/c1-10-13(20)6-5-12-17(21)14(25-18(10)12)7-11-8-15(22-2)19(24-4)16(9-11)23-3/h5-9,20H,1-4H3/b14-7-
• InChI Key: PVQQXAIZQYVNCS-AUWJEWJLSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CC(=C(C(=C3)OC)OC)OC)C2=O)O
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=CC(=C(C(=C3)OC)OC)OC)/C2=O)O
• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol

Description

6-Hydroxy-7-methyl-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one, also known as ST36, is a natural compound found in various plants. It has attracted the attention of researchers due to its potential therapeutic effects in various diseases.

Scientific Research Applications

• Antibacterial Activity Studies have investigated HMBF’s potential antibacterial activity. In one study published in the journal “Molecules,” HMBF exhibited moderate antibacterial effects against bacterial strains such as Staphylococcus aureus and Escherichia coli . However, further research is needed to determine its efficacy and mechanism of action as an antibacterial agent.

Biological Activity of the Trimethoxyphenyl (TMP) Group

• The (3,4,5-trimethoxyphenyl) group (TMP) present in HMBF is crucial. TMP is a core structure found in various biologically active molecules, both natural and synthetic. It plays a pivotal role in modulating biological processes .

Metabolite Identification

• Researchers have identified metabolites of HMBF using mass spectrometry. Understanding its metabolic pathways can provide insights into its pharmacokinetics and potential therapeutic applications .

Mechanism of Action

Target of Action

Compounds containing theTrimethoxyphenyl (TMP) group, which is present in the molecular structure of this compound, have been known to effectively inhibit various targets such as tubulin , heat shock protein 90 (Hsp90) , thioredoxin reductase (TrxR) , histone lysine-specific demethylase 1 (HLSD1) , activin receptor-like kinase-2 (ALK2) , P-glycoprotein (P-gp) , and platelet-derived growth factor receptor β .

Mode of Action

It is known that the tmp group plays a critical role in the fitting of certain analogs into the colchicine binding site (cbs) of the αβ-tubulin heterodimer . This suggests that the compound might interact with its targets in a similar manner, leading to changes in their function.

Biochemical Pathways

Given the known targets of tmp-containing compounds, it can be inferred that this compound might affect pathways related tocell division (via tubulin inhibition), protein folding (via Hsp90 inhibition), oxidative stress response (via TrxR inhibition), and cell signaling (via ALK2 and P-gp inhibition) .

Result of Action

Given the known targets of tmp-containing compounds, it can be inferred that this compound might have potentialanti-cancer , anti-fungal , anti-bacterial , and anti-viral effects .